Cas no 7500-99-4 (Carbamicacid, (2,5-diethoxyphenyl)-, 1-methylethyl ester (9CI))

• Product Name: Carbamicacid, (2,5-diethoxyphenyl)-, 1-methylethyl ester (9CI)
• CAS No: 7500-99-4
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 579927
• PubChem ID: 348634
• Update Time: 2025-04-19

Carbamicacid, (2,5-diethoxyphenyl)-, 1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, (2,5-diethoxyphenyl)-, 1-methylethyl ester (9CI)
• propan-2-yl N-(2,5-diethoxyphenyl)carbamate
• NSC408047
• DTXSID80324953
• 7500-99-4
• NSC-408047

• Inchi： 1S/C14H21NO4/c1-5-17-11-7-8-13(18-6-2)12(9-11)15-14(16)19-10(3)4/h7-10H,5-6H2,1-4H3,(H,15,16)
• InChI Key： LVRIEAWLAXVGIW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1OCC)OCC)=O)C(C)C

Computed Properties

• Exact Mass: 267.14713
• Monoisotopic Mass: 267.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.098
• Boiling Point: 338.9°Cat760mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.521
• PSA: 56.79